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Compound of Interest

Compound Name: 6H05

Cat. No.: B560153 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information on the proper disposal

procedures for 6H05, a selective, allosteric inhibitor of oncogenic K-Ras(G12C).

Chemical and Safety Data
Identifier Value

Chemical Name 6H05

CAS Number 2061344-88-3

Primary Use Research chemical, K-Ras(G12C) inhibitor[1][2]

Acute Toxicity Harmful if inhaled (H332)

Known Hazards
Avoid inhalation of fumes, smoke, dusts, and

vapors[3]

Disposal Procedures
The disposal of 6H05 must be conducted in compliance with local, state, and federal

regulations. The primary principle is that this chemical should not be released into the

environment.
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Do Not Dispose Down the Drain: Under no circumstances should 6H05 or its solutions be

poured down the sewer.[3]

Use a Licensed Waste Disposal Service: The removal and disposal of 6H05 waste must be

carried out by a licensed and qualified hazardous waste management service.[3]

Follow Local Regulations: Always adhere to any restrictive regulations set forth by your local

authority regarding chemical waste.[3]

Containerize Waste: Store all 6H05 waste, including contaminated personal protective

equipment (PPE) and absorbent materials, in suitable, clearly labeled containers.

Consult Your Institution's EHS Office: Your institution's Environmental Health and Safety

(EHS) office is the primary resource for specific guidance on hazardous waste disposal

procedures at your facility.

Accidental Release and Spill Management
In the event of a spill, the following measures should be taken:

Avoid Contact: Do not walk into or touch the spilled substance.[3]

Prevent Inhalation: Stay upwind to avoid inhaling any fumes, smoke, dust, or vapors.[3]

Contain the Spill: Use absorbent material to contain the released substance.[3]

Protective Equipment: Wear appropriate personal protective equipment (PPE), including

gloves, safety goggles, and a lab coat.

Waste Disposal: Collect any contaminated clothing and absorbent materials and dispose of

them as hazardous waste in a sealed container.[3]

Experimental Workflow for 6H05 Disposal
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Caption: Workflow for the proper disposal of 6H05 from the laboratory.

Signaling Pathway Context: K-Ras(G12C) Inhibition
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6H05 is a selective, allosteric inhibitor of the oncogenic K-Ras(G12C) mutant protein.[1] It

functions by binding to the GDP-bound "off" state of KRAS G12C, preventing its activation and

subsequent downstream signaling through pathways like the RAF-MEK-ERK cascade, which is

crucial for cell proliferation.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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